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Compound of Interest

Compound Name: (1H-Imidazol-4-YL)methanamine

Cat. No.: B081767 Get Quote

To the Researcher, Scientist, or Drug Development Professional,

In the pursuit of scientific accuracy and safety, it is imperative to begin any chemical

investigation with an unambiguous identification of the substance in question. Your query for an

in-depth technical guide on the properties and hazards of CAS number 13400-46-9 has

revealed a critical discrepancy within publicly accessible data. This CAS number is

predominantly associated with two distinct chemical entities: (1H-Imidazol-4-yl)methanamine
and Cesium Fluoride.

As a Senior Application Scientist, my primary responsibility is to provide information that is not

only technically sound but also unequivocally safe to apply. Given that these two compounds

possess vastly different physicochemical properties and hazard profiles, presenting a unified

guide would be scientifically irresponsible and potentially hazardous.

This document, therefore, serves as a preliminary technical briefing. It is designed to present

the available data for each compound separately, allowing you to identify the correct substance

for your application. Upon clarification of the intended compound, a comprehensive technical

guide as per your original request can be developed.

Compound 1: (1H-Imidazol-4-yl)methanamine
(1H-Imidazol-4-yl)methanamine, with the molecular formula C4H7N3, is a derivative of

imidazole and a structural analog of histamine.[1][2] This positions it as a compound of interest
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in pharmaceutical research, particularly for studying histamine receptors and developing novel

therapeutic agents.[1]

Physicochemical Properties
The following table summarizes the key physicochemical properties of (1H-Imidazol-4-
yl)methanamine.

Property Value Source

CAS Number 13400-46-9 [3][4][5][6][7]

Molecular Formula C4H7N3 [3][4][5][7]

Molecular Weight 97.12 g/mol [3][4][5]

Appearance Colorless liquid [3]

Boiling Point 341.9°C at 760 mmHg [3][7]

Flash Point 187.3°C [3][7]

Density 1.199 g/cm³ [3][7]

Refractive Index 1.587 [3][7]

Storage
Keep in dark place, inert

atmosphere, 2-8°C
[5]

Hazard Profile and GHS Classification
(1H-Imidazol-4-yl)methanamine is classified as a hazardous substance. The primary hazards

are related to irritation and acute toxicity.

GHS Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]
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H335: May cause respiratory irritation.[8]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

The following diagram outlines the logical flow for hazard identification and initial response for

(1H-Imidazol-4-yl)methanamine.

Hazard Identification

Initial Response Protocol

H302: Harmful if swallowed
Ingestion:

Call a POISON CENTER/doctor if you feel unwell.
Rinse mouth.

H315: Causes skin irritation Skin Contact:
Wash with plenty of water.

If irritation occurs: Get medical advice.

H319: Causes serious eye irritation

Eye Contact:
Rinse cautiously with water for several minutes.

Remove contact lenses.
If irritation persists: Get medical advice.

H335: May cause respiratory irritation

Inhalation:
Remove person to fresh air.

Keep comfortable for breathing.
Call a POISON CENTER/doctor if you feel unwell.

Click to download full resolution via product page

Hazard and Response Flow for (1H-Imidazol-4-yl)methanamine.
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Applications and Synthesis
This compound serves as a building block in medicinal chemistry and drug discovery, primarily

due to its structural similarity to histamine.[1][3] It is used in the synthesis of various

heterocyclic compounds to explore new therapeutic agents.[3] A common synthetic route

involves the reductive amination of 1H-imidazole-5-carboxaldehyde.[1]

Compound 2: Cesium Fluoride
In contrast, several Safety Data Sheets (SDS) identify CAS number 13400-13-0 (a possible

typographical error in the query) as Cesium Fluoride (CsF). Cesium Fluoride is an inorganic

salt used as a source of the fluoride ion in organic synthesis and is known for its hygroscopic

nature.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Cesium Fluoride.

Property Value Source

CAS Number 13400-13-0 [9][10][11][12][13][14]

Molecular Formula CsF [12]

Molecular Weight 151.90 g/mol [12]

Appearance White powder/crystals [13][14]

Melting Point 682 °C (1260 °F)

Density 4.115 g/mL at 25 °C [12]

Solubility Soluble in water [12]

Special Properties Hygroscopic, Air sensitive [11][12][13][15]

Hazard Profile and GHS Classification
Cesium Fluoride is a highly hazardous substance with severe health risks, including fatality and

serious organ damage.
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GHS Hazard Statements:

H300+H310+H330: Fatal if swallowed, in contact with skin or if inhaled.[9]

H314: Causes severe skin burns and eye damage.[9][12]

H318: Causes serious eye damage.[10][14]

H361: Suspected of damaging fertility or the unborn child.[14]

H373: May cause damage to organs through prolonged or repeated exposure.

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[9][12]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[10][12]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[9]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[9]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[9][10]

The following diagram illustrates the critical hazard response workflow for Cesium Fluoride.
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Critical Hazard Identification (Cesium Fluoride)

Immediate Emergency Protocol

H300: Fatal if swallowed Immediately call a POISON CENTER or doctor/physician.

H310: Fatal in contact with skin
Take off all contaminated clothing immediately.
Rinse skin/eyes with water for several minutes.

H330: Fatal if inhaled
Move to fresh air.

Provide oxygen if breathing is difficult.

H314: Causes severe skin burns and eye damage

Click to download full resolution via product page

Critical Hazard Response for Cesium Fluoride.

Safe Handling and Storage Protocol
Due to its high toxicity and reactivity, handling Cesium Fluoride requires stringent safety

measures.

Step-by-Step Handling Protocol:

Engineering Controls: All work must be conducted in a certified chemical fume hood to avoid

inhalation of dust.[15] Ensure an eyewash station and safety shower are immediately

accessible.[11][13]

Personal Protective Equipment (PPE):

Gloves: Wear nitrile or rubber gloves.[13]

Eye Protection: Chemical safety goggles and a face shield are mandatory.[13]

Body Protection: Wear a lab coat or chemical-resistant apron.[13]
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Respiratory: Use an approved respirator if dust cannot be fully controlled by ventilation.

[13]

Handling:

Handle under an inert gas (e.g., argon or nitrogen) due to its hygroscopic and air-sensitive

nature.[11][13]

Avoid formation of dust.[13][15]

Do not eat, drink, or smoke in the handling area.[15]

Storage:

Store in a cool, dry, and well-ventilated area.[13][15]

Keep the container tightly closed.[11][15]

Store away from incompatible materials such as acids and strong oxidizing agents.[12][13]

Conclusion and Path Forward
The information presented highlights the critical need for precise chemical identification. The

properties and hazards of (1H-Imidazol-4-yl)methanamine and Cesium Fluoride are starkly

different.

Please review the information for both compounds and confirm which substance is the subject

of your research. Once you have identified the correct compound, a complete and in-depth

technical guide can be provided, detailing experimental protocols, mechanistic insights, and a

comprehensive reference list as per your original request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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